Cas no 116383-31-4 (Oleuroside)

• Product Name: Oleuroside
• CAS No: 116383-31-4
• Molecular Formula: C₂₅H₃₂O₁₃
• Molecular Weight: 540.5138
• MDL: MFCD32200977
• CID: 223259
• PubChem ID: 14136852

Oleuroside Properties

Names and Identifiers

• 2H-Pyran-4-acetic acid,3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-,2-(3,4-dihydroxyphenyl)ethyl ester, (2S,3R,4S)-
• 2H-Pyran-4-acetic acid,3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-,2-(3,4-dihydroxyphenyl)ethyl este
• 2H-Pyran-4-aceticacid, 3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-,2-(3,4-dihydroxyphenyl)ethyl ester, [2S-(2a,3b,4b)]-
• Oleuroside
• DTXSID201318379
• MS-29958
• AKOS040744332
• CS-0100524
• 116383-31-4
• HY-N6906
• (2S,3R,4S)-Methyl 4-(2-(3,4-dihydroxyphenethoxy)-2-oxoethyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3-vinyl-3,4-dihydro-2H-pyran-5-carboxylate
• CHEBI:168518
• methyl 4-[2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl]-3-ethenyl-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
• DA-56420
• Methyl 4-(2-(2-(3,4-dihydroxyphenyl)ethoxy)-2-oxoethyl)-3-ethenyl-2-((3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-3,4-dihydro-2H-pyran-5-carboxylic acid
• Methyl 4-{2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl}-3-ethenyl-2-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3,4-dihydro-2H-pyran-5-carboxylic acid
• G16960
• methyl (2S,3R,4S)-4-[2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl]-3-ethenyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
• methyl (4S,5R,6S)-4-{2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl}-5-ethenyl-6-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-5,6-dihydro-4H-pyran-3-carboxylate

• MDL： MFCD32200977
• InChIKey： WWKVQWHAWPZZDB-UHFFFAOYSA-N
• Inchi： 1S/C25H32O13/c1-3-13-14(9-19(29)35-7-6-12-4-5-16(27)17(28)8-12)15(23(33)34-2)11-36-24(13)38-25-22(32)21(31)20(30)18(10-26)37-25/h3-5,8,11,13-14,18,20-22,24-28,30-32H,1,6-7,9-10H2,2H3
• SMILES： O1C([H])(C([H])([H])O[H])C([H])(C([H])(C([H])(C1([H])OC1([H])C([H])(C([H])=C([H])[H])C([H])(C([H])([H])C(=O)OC([H])([H])C([H])([H])C2C([H])=C([H])C(=C(C=2[H])O[H])O[H])C(C(=O)OC([H])([H])[H])=C([H])O1)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 540.184291g/mol
• Surface Charge: 0
• XLogP3: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 12
• Monoisotopic Mass: 540.184291g/mol
• Monoisotopic Mass: 540.184291g/mol
• Topological Polar Surface Area: 202Ų
• Heavy Atom Count: 38
• Complexity: 847
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 540.5

Experimental Properties

• PSA: 201.67
• Solubility: 1918 mg/L @ 25 °C (est)
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides